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Introduction

Cobalt-silver (Co@Ag) nanohybrids are emerging as potent antimicrobial agents with
significant applications in wastewater treatment.[1][2][3][4] These bimetallic nanopatrticles
exhibit synergistic effects, combining the magnetic properties of cobalt for easy separation and
the broad-spectrum antimicrobial activity of silver.[1][2] This document provides detailed
application notes and experimental protocols for the synthesis, characterization, and utilization
of Co@Ag nanohybrids for the disinfection of microbial contaminants in wastewater.

The core-shell structure of Co@Ag nanopatrticles, with a cobalt core and a silver shell,
enhances their stability and antimicrobial efficacy.[5] The nanohybrids have demonstrated
effectiveness against a wide range of Gram-positive and Gram-negative bacteria, including
multi-drug resistant strains, as well as various fungi.[1][2][3][4] Their mechanism of action
involves multiple simultaneous pathways, including the release of silver ions, generation of
reactive oxygen species (ROS), and disruption of the bacterial cell membrane.[6]

Data Presentation
Table 1: Antimicrobial Activity of Cobalt-Silver
Nanohybrids (Co@Ag)
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Concentration

Inhibition Zone

Microorganism Type . Reference
of Co@Ag Diameter (mm)
) Gram-negative )
Shigella ) 10-1to 103 Varies [11[2][4]
Bacteria
Gram-negative )
Salmonella ) 1071to 1073 Varies [1112114]
Bacteria
) Gram-negative )
E. coli ) 10-1to 103 Varies [1112114]
Bacteria
Pseudomonas Gram-negative )
. ) 10-1to 103 Varies [11[2]14]
aeruginosa Bacteria
Staphylococcus Gram-positive .
) Not Specified 10.14 £ 0.72 [7]
aureus Bacteria
Aspergillus
flavus var Fungi 1071to 1073 Varies [1112114]
columnaris
Aspergillus ) .
) Fungi 1071to 103 Varies [1112114]
awamori
Aspergillus ) n )
) Fungi Not Specified Varies [1]
fumigatus
Aspergillus ) - )
Fungi Not Specified Varies [1]
aculeatus
Aspergillus ) » )
Fungi Not Specified Varies [1]
flavus
Cladosporium ) N )
o Fungi Not Specified Varies [1]
cladosporioides
Aspergillus ) . .
Fungi Not Specified Varies [1]

carbonarius

Note: "Varies" indicates that the source mentions varying diameters of inhibition zones were
observed at different concentrations, but specific values for each concentration were not
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provided in a tabular format.

Table 2: Effect of Wastewater Treated with Co@Ag
Nanohvbrid wi seed C L

Co@Ag Germination
. Shoot Length Root Length
Concentration Percentage Reference
(cm) (cm)
(mglL) (%)
0 7.5 9 90 [1112]14]
10 Increased Increased Increased [1112114]
20 9.2 11 100 [1]12]14]

Experimental Protocols

Protocol 1: Synthesis of Cobalt-Silver Nanohybrids
(Co@Ag)

This protocol describes a two-step reduction method for the synthesis of Co@Ag nanohybrids.

[1]

Materials:

Polyvinyl alcohol (PVA)

Cobalt () salt solution (e.g., 0.05 M Cobalt Acetate)

Silver nitrate (AgNO3)

Ethylene glycol (EG)

Hydrazine hydrate

Deionized water

Equipment:
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Beakers and conical flasks

Magnetic stirrer with heating plate

Centrifuge

Reflux system
Procedure:
Step 1: Synthesis of Cobalt Nanoparticles (CoNPs)

e Dissolve 1 gm of PVA in 20 ml of warm deionized water with continuous stirring until
completely dissolved.

e Add 3 ml of 0.05 M cobalt salt solution to the PVA solution with continuous stirring for 15
minutes.

e In a separate vessel, prepare a reducing agent solution by mixing 0.4 ml of hydrazine
hydrate with 25 ml of ethylene glycol.

» Add the reducing agent solution dropwise to the cobalt-PVA mixture under constant stirring at
room temperature.

» Allow the reaction to proceed under refluxing conditions with constant stirring (100 r.p.m.) to
form cobalt nanoparticles.

Step 2: Coating of Cobalt Nanoparticles with Silver (Co@AQ)

» Prepare a silver precursor solution by dissolving a specific amount of silver nitrate (e.g., 0.01
g, 0.1 g, or 0.2 g to vary silver density) in a suitable solvent.[8]

o Add the synthesized cobalt nanoparticle suspension to the silver precursor solution.

e The cobalt nanoparticles will act as seeds for the reduction of silver ions onto their surface,
forming the Co@Ag nanohybrid structure.[5]

» Collect the resulting black suspension of Co@Ag nanohybrids by centrifugation.
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» Wash the collected nanoparticles several times with distilled water to remove any unreacted
precursors or byproducts.

e Dry the purified Co@Ag nanohybrids under vacuum at room temperature for 24 hours.[5]

Protocol 2: Antimicrobial Wastewater Treatment using
Co@Ag Nanohybrids

This protocol outlines the procedure for evaluating the antimicrobial efficacy of Co@Ag
nanohybrids in wastewater samples.[1][3]

Materials:
» Wastewater samples contaminated with bacteria and fungi.
» Synthesized Co@Ag nanohybrid suspension.

o Selective and differential culture media (e.g., Luria-Bertani (LB) agar, Blood agar, Mannitol
salt agar for bacteria; Czapek Dox agar, Sabouraud agar for fungi).

Equipment:

Conical flasks (100 ml)

Incubator shaker

Petri plates

Micropipettes

Centrifuge
Procedure:
e In a 100 ml conical flask, add 18 ml of the wastewater sample.

e Add 2 ml of the Co@Ag nanohybrid suspension to the wastewater. The final concentration of
nanohybrids can be varied to assess dose-dependent effects.
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 Incubate the mixture at 30°C and 120 rpm for 48 hours in the dark.
» After incubation, take a 1 ml aliquot of the treated mixture.

o Plate the aliquot onto different selective and differential media for bacterial and fungal
enumeration.

 Incubate the bacterial plates for 24-48 hours and the fungal plates for 5-7 days at their
respective optimal growth temperatures.

o Observe the plates for microbial growth. The absence of growth indicates effective
antimicrobial treatment.[1][2][4]

o For applications requiring the removal of nanoparticles, centrifuge the treated water at 4000
rpm for 20 minutes to separate the Co@Ag nanohybrids.[1][3]

Visualizations

Step 1: Cobalt Nanoparticle Synthesis

Cobalt Salt Solution

Silver Precursor
(AgNO3)

Click to download full resolution via product page

Caption: Synthesis workflow of Cobalt-Silver (Co@Ag) nanohybrids.
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Caption: Antimicrobial mechanism of Cobalt-Silver (Co@Ag) nanohybrids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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